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Compound of Interest

Compound Name: Boc-N-Me-D-Met-OH

Cat. No.: B8610728 Get Quote

In-Depth Technical Guide to Boc-N-Me-D-Met-OH
This technical guide provides a comprehensive overview of N-tert-Butoxycarbonyl-N-methyl-D-

methionine (Boc-N-Me-D-Met-OH), a protected amino acid derivative crucial for researchers,

scientists, and professionals in drug development and peptide chemistry.

Chemical Structure and Formula
Boc-N-Me-D-Met-OH is a derivative of the amino acid methionine, where the amino group is

protected by a tert-butoxycarbonyl (Boc) group and also N-methylated. The "D" designation

indicates the stereochemistry at the alpha-carbon. This modification is significant in peptide

synthesis as N-methylation can impart unique conformational constraints and increase

metabolic stability.

Chemical Formula: C₁₁H₂₁NO₄S

The structure consists of a central D-methionine core with a tert-butoxycarbonyl group and a

methyl group attached to the alpha-amino nitrogen, and a carboxylic acid group.

Molecular Structure Diagram:

Caption: 2D representation of the Boc-N-Me-D-Met-OH structure.

Quantitative Data
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A comprehensive summary of the available quantitative data for Boc-N-Me-D-Met-OH is

presented below. It is important to note that specific physical properties for this N-methylated

derivative are not widely reported in publicly available literature. For comparative purposes,

data for the closely related, unmethylated compound, Boc-D-Met-OH, is also provided.

Property Boc-N-Me-D-Met-OH Boc-D-Met-OH

Chemical Formula C₁₁H₂₁NO₄S C₁₀H₁₉NO₄S[1][2]

Molecular Weight 263.36 g/mol 249.33 g/mol [1]

CAS Number Not available 5241-66-7[1][2][3]

Melting Point Not available 47-50 °C[3]

Solubility Not available Soluble in methanol

Optical Rotation Not available
[α]²⁰/D +22.5 to +24.5° (c=1 in

MeOH)

Experimental Protocols
Synthesis of Boc-N-Me-D-Met-OH
A general and widely applied method for the N-methylation of Boc-protected amino acids

involves the use of sodium hydride (NaH) and methyl iodide (CH₃I). This procedure can be

adapted for the synthesis of Boc-N-Me-D-Met-OH from its precursor, Boc-D-Met-OH.

Materials:

Boc-D-Met-OH

Anhydrous Tetrahydrofuran (THF)

Sodium hydride (NaH), 60% dispersion in mineral oil

Methyl iodide (CH₃I)

Argon or Nitrogen gas
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Ice bath

Magnetic stirrer and stir bar

Round-bottom flask and other standard glassware

Reagents for workup and purification (e.g., isopropyl alcohol, water, ethyl acetate, brine,

anhydrous magnesium sulfate, silica gel for chromatography)

Procedure:

Preparation: A dry round-bottom flask equipped with a magnetic stir bar is flushed with an

inert gas (argon or nitrogen).

Dissolution: Boc-D-Met-OH is dissolved in anhydrous THF.

Cooling: The solution is cooled to 0 °C in an ice bath.

Addition of Methyl Iodide: An excess of methyl iodide is added to the cooled solution.

Deprotonation: Sodium hydride is added portion-wise to the stirred solution. Vigorous

bubbling (hydrogen gas evolution) will be observed. The addition should be slow and

controlled to manage the reaction rate. A molar excess of NaH is used to ensure complete

deprotonation of both the carboxylic acid and the N-H of the Boc-protected amine.

Reaction: After the complete addition of NaH, the ice bath is removed, and the reaction

mixture is stirred at room temperature overnight.

Quenching: The reaction is carefully quenched by cooling the flask in an ice bath and slowly

adding isopropyl alcohol dropwise to consume any unreacted NaH. This is followed by the

slow addition of water.

Workup: The THF is removed under reduced pressure. The aqueous residue is then acidified

(e.g., with a citric acid solution) and extracted with an organic solvent such as ethyl acetate.

The combined organic layers are washed with water and brine, then dried over anhydrous

magnesium sulfate.
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Purification: The solvent is evaporated, and the crude product is purified by a suitable

method, such as column chromatography on silica gel, to yield the pure Boc-N-Me-D-Met-
OH.

Logical Workflow for Synthesis:
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Start: Boc-D-Met-OH

Dissolve in anhydrous THF

Cool to 0°C

Add Methyl Iodide

Add NaH (portion-wise)

Stir overnight at RT

Quench with isopropanol and water

Aqueous workup and extraction

Purify by column chromatography

End: Pure Boc-N-Me-D-Met-OH

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Boc-N-Me-D-Met-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8610728#boc-n-me-d-met-oh-structure-and-
chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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